Tetraisobutylene

• Molecular Formula: C16H32
• Molecular Weight: 224.42 g/mol
• SMILES: CC(C)CCC(C)CCC(C)CC=C(C)C
• InChI: InChI=1S/C16H32/c1-13(2)7-9-15(5)11-12-16(6)10-8-14(3)4/h7,14-16H,8-12H2,1-6H3
• InChIKey: URRHKOYTHDCSDA-UHFFFAOYSA-N

Tetraisobutylene (CAS 15220-85-6), also known as isobutylene tetramer, is a highly branched C16 alkene with the molecular formula C₁₆H₃₂ and a molecular weight of 224.43 g/mol. Chemically, it is a mixture of isomers whose structure is characterized by a backbone of four isobutylene units linked via carbon-carbon double bonds, resulting in a compact, hydrophobic molecule with high thermal stability.

Tetraisobutylene Procurement Guide: Assessing High-Purity C16 Branched Alkene Specifications

Tetraisobutylene (CAS 15220-85-6), also known as isobutylene tetramer, is a highly branched C16 alkene with the molecular formula C₁₆H₃₂ and a molecular weight of 224.43 g/mol [1]. Chemically, it is a mixture of isomers whose structure is characterized by a backbone of four isobutylene units linked via carbon-carbon double bonds, resulting in a compact, hydrophobic molecule with high thermal stability [2]. Commercial formulations are typically specified as a mixture of these isomers, with a common purity of 95% . It serves as a critical intermediate in synthetic chemistry and a functional fluid in high-performance industrial applications.

• [1] National Institute of Standards and Technology (NIST). (n.d.). Tetraisobutylene. NIST Chemistry WebBook, SRD 69. Retrieved from https://webbook.nist.gov/cgi/cbook.cgi?ID=C15220856 View Source
• [2] CAS Common Chemistry. (n.d.). 1-Propene, 2-methyl-, tetramer (CAS 15220-85-6). American Chemical Society. Retrieved from https://commonchemistry.cas.org/detail?cas_rn=15220-85-6 View Source

Why Isobutylene Tetramer Cannot Be Substituted with Its Dimer or Trimer: A Safety and Performance Justification

Isobutylene oligomers of different chain lengths (dimer, trimer, tetramer) are not interchangeable. Their physical properties diverge dramatically with increasing molecular weight, directly impacting safety, performance, and process viability. For instance, the flash point escalates from -6°C for the dimer to 110.2°C for the tetramer, a critical safety differentiator for high-temperature operations [1]. Similarly, the boiling point more than doubles from 101°C to 258.3°C, which dictates the applicable temperature window for reactions and distillation processes . Substituting the tetramer with a lighter oligomer would risk premature volatilization, flammability hazards, and altered solvency, making the procurement of the correct oligomer specification a precise and non-negotiable scientific requirement.

• [1] CAS Common Chemistry. (n.d.). Diisobutylene (CAS 25167-70-8). American Chemical Society. Retrieved from https://commonchemistry.cas.org/detail?cas_rn=25167-70-8 View Source

Quantitative Evidence Guide: Tetraisobutylene (C16 Tetramer) vs. Di- and Triisobutylene (C8 and C12) Comparators

Boiling Point Elevation: Enabling High-Temperature Solvent and Reaction Applications for C16 vs. C8/C12

Tetraisobutylene exhibits a significantly higher boiling point than its lower oligomers. At standard atmospheric pressure (760 mmHg), the C16 tetramer's boiling point is 258.3°C, which is required for applications demanding low volatility at elevated temperatures . This is a 157°C increase over the C8 dimer (101°C) and an 81°C increase over the C12 trimer (177°C), providing a much wider liquid range for processes such as high-temperature alkylation reactions [1].

Evidence Dimension	Boiling Point at 760 mmHg
Target Compound Data	258.3°C
Comparator Or Baseline	Triisobutylene: 177°C; Diisobutylene: 101°C
Quantified Difference	+158.3°C vs. Diisobutylene; +81.3°C vs. Triisobutylene
Conditions	Atmospheric pressure (760 mmHg)

Why This Matters

This large difference in boiling point dictates the selection of tetraisobutylene for reactions and distillations above 200°C, where the dimer and trimer would have already boiled off, halting the intended process or creating a dangerous pressure buildup.

• [1] CAS Common Chemistry. (n.d.). Diisobutylene (CAS 25167-70-8). American Chemical Society. Retrieved from https://commonchemistry.cas.org/detail?cas_rn=25167-70-8 View Source

Flash Point Enhancement: Tetraisobutylene as a Safer, Higher Flash Point Alternative to Lighter Oligomers

The flash point of tetraisobutylene is measured at 110.2°C, which classifies it with a far lower fire hazard for handling at elevated temperatures compared to its lower-molecular-weight counterparts . The trimer has a flash point of 50°C, and the dimer is highly flammable with a flash point of -6°C . This >60°C safety margin for the tetramer significantly reduces the risk of accidental ignition in industrial heating, pumping, and reaction environments.

Evidence Dimension	Flash Point (Cleveland Open Cup)
Target Compound Data	110.2°C
Comparator Or Baseline	Triisobutylene: 50°C; Diisobutylene: -6°C
Quantified Difference	+116.2°C vs. Diisobutylene; +60.2°C vs. Triisobutylene
Conditions	Standard flash point measurement for flammable liquids

Why This Matters

For procurement, a flash point above 100°C allows tetraisobutylene to be handled, stored, and processed with standard procedures for combustible (Class IIIA) rather than highly flammable (Class IB) liquids, greatly simplifying safety infrastructure requirements.

Density Progression: Quantifying Tetraisobutylene's Higher Mass per Unit Volume for Formulation Calculations

The density of tetraisobutylene is recorded at 0.772 g/cm³, which is measurably higher than that of its simpler oligomers. This continues a logical density progression with molecular weight: the dimer has a density of 0.716 g/mL at 20°C, and the trimer is at 0.77 g/cm³ . While the difference is modest, the tetramer's higher density is a critical parameter for calculating mass balances in sealed systems and for applications like endothermic fuels where volumetric energy density is a key performance indicator.

Evidence Dimension	Density at 20-25°C
Target Compound Data	0.772 g/cm³
Comparator Or Baseline	Triisobutylene: 0.77 g/cm³; Diisobutylene: 0.716 g/mL
Quantified Difference	+0.056 g/cm³ vs. Diisobutylene; +0.002 g/cm³ vs. Triisobutylene
Conditions	Standard temperature

Why This Matters

In applications such as rocket fuel formulation, where tetraisobutylene (TIB) is evaluated as a higher-density replacement for RP-1 kerosene, this absolute density value and its precision over lighter analogs directly affect storage tank sizing and calculated specific impulse.

Top Application Scenarios for Tetraisobutylene Selections Based on Physical Property Evidence

High-Temperature Organic Synthesis and Solvent Applications

Tetraisobutylene is the superior choice as a high-boiling, inert solvent or reactant medium for reactions conducted above 177°C. Based on its boiling point of 258.3°C, it provides a stable liquid phase where the dimer (bp 101°C) and trimer (bp 177°C) would completely vaporize . This makes it essential for synthesizing thermally stable products or conducting high-temperature alkylations without resorting to pressurized systems, directly stemming from the boiling point evidence.

Safer Synthetic Lubricant and Traction Fluid Base Stocks

Leveraging its high flash point of 110.2°C, tetraisobutylene is a safer base stock component for formulating lubricants and traction fluids that must operate in high-shear, high-temperature environments without posing a severe fire hazard . This is a critical advantage over the more flammable dimer and trimer. The higher oligomeric distribution, rich in tetramers and pentamers, is specifically noted for providing excellent traction coefficients, making it suitable for continuously variable transmissions (CVTs) [1].

Specialty Fuel Additives and Rocket Propellant Precursors

The compound's identity as an endothermic fuel candidate (designated as TIB, or tetraisobutylene) directly exploits its high boiling point, consistent density of 0.772 g/cm³, and branched structure to serve as a high-energy-density replacement for conventional fuels like RP-1 [2]. Its ability to absorb heat and act as a heat sink in rocket motors, while maintaining a higher density than conventional kerosenes, validates its procurement for aerospace fuel research and development.

Corrosion Inhibition in Petroleum and Industrial Processes

In process chemistry, tetraisobutylene is selected for its demonstrated ability to function simultaneously as a process control agent and a corrosion inhibitor. Its effective reduction of corrosion in systems containing aggressive acids like sulfuric, hydrochloric, and hydrofluoric acid is a documented feature that distinguishes it as a multi-functional additive beyond a simple hydrocarbon intermediary . For procurement, this means one compound can satisfy multiple operational needs, including high-temperature and corrosive environment stability.

• [1] E. C. Erdolchemie GmbH. (1987). Process for preparing tetraisobutylene from diisobutylene (German Patent No. DE3612443A1). Google Patents. Retrieved from https://patents.google.com/patent/DE3612443A1/en View Source
• [2] Gerstley, J. (n.d.). Study of an Endothermic Fuel for the Atlas Rocket Motor. [Abstract]. Semantic Scholar. Retrieved from https://www.semanticscholar.org/author/J.-Gerstley/98087735 View Source